Cas no 1566725-68-5 (pent-3-yne-1-sulfonamide)

• Product Name: pent-3-yne-1-sulfonamide
• CAS No: 1566725-68-5
• MF: C₅H₉NO₂S
• MW: 147.1954600811
• MDL: MFCD30081569
• CID: 5244900
• PubChem ID: 104811366
• Update Time: 2026-03-08

pent-3-yne-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-Pentyne-1-sulfonamide
• pent-3-yne-1-sulfonamide

• MDL： MFCD30081569
• Inchi： 1S/C5H9NO2S/c1-2-3-4-5-9(6,7)8/h4-5H2,1H3,(H2,6,7,8)
• InChI Key： LLAXJTJZQIUMMP-UHFFFAOYSA-N
• SMILES： C(S(N)(=O)=O)CC#CC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes

Additional information on pent-3-yne-1-sulfonamide

Exploring Pent-3-yne-1-sulfonamide (CAS No. 1566725-68-5): Properties, Applications, and Innovations

In the realm of organic chemistry, pent-3-yne-1-sulfonamide (CAS No. 1566725-68-5) has garnered significant attention for its unique structural features and versatile applications. This compound, characterized by its alkyne and sulfonamide functional groups, serves as a valuable intermediate in pharmaceutical synthesis, material science, and agrochemical research. Its molecular formula, C₅H₇NO₂S, underscores its potential for diverse chemical modifications, making it a focal point for researchers exploring click chemistry and bioorthogonal reactions.

The growing interest in sulfonamide derivatives stems from their broad biological activities, including antimicrobial and anti-inflammatory properties. Pent-3-yne-1-sulfonamide is no exception, with studies highlighting its role in designing novel enzyme inhibitors and drug candidates. Recent trends in AI-driven drug discovery have further amplified its relevance, as computational models predict its compatibility with target proteins, reducing trial-and-error in lab experiments.

From a synthetic perspective, the compound's alkyne moiety enables copper-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone of modern bioconjugation techniques. This reaction is pivotal for labeling biomolecules, developing fluorescent probes, and engineering smart materials. Researchers are also investigating its utility in metal-organic frameworks (MOFs) for gas storage and catalysis, aligning with global sustainability goals.

Environmental and safety considerations are paramount in handling pent-3-yne-1-sulfonamide. While not classified as hazardous, proper storage (e.g., anhydrous conditions, inert atmosphere) ensures stability. Analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed to verify purity, addressing the demand for high-precision chemicals in academia and industry.

Market insights reveal rising queries for "buy pent-3-yne-1-sulfonamide" and "CAS 1566725-68-5 suppliers," reflecting its commercial demand. Startups and established firms alike are scaling production to meet needs in peptide synthesis and covalent inhibitor design. Additionally, its compatibility with green chemistry principles (e.g., solvent-free reactions) positions it as a sustainable choice for future innovations.

In conclusion, pent-3-yne-1-sulfonamide exemplifies the intersection of structural ingenuity and practical utility. As research delves deeper into targeted therapies and advanced materials, this compound is poised to play a transformative role. Collaborative efforts between chemists, biologists, and data scientists will unlock its full potential, answering pressing questions in life sciences and beyond.